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Compound of Interest

Compound Name: Cytochalasin O

Cat. No.: B15594501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of

Cytochalasin O, a member of the cytochalasin family of mycotoxins. These compounds are

potent inhibitors of actin polymerization and are widely used in cell biology research to study

processes involving the actin cytoskeleton. Due to limited publicly available data specifically for

Cytochalasin O, this protocol is based on the well-documented properties of closely related

cytochalasins, such as Cytochalasin B, D, and L.

Quantitative Data Summary
The following table summarizes key quantitative data for related cytochalasins, which can be

used as a reference for handling Cytochalasin O.
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Property
Cytochalasin
B

Cytochalasin
D

Cytochalasin L
General
Cytochalasins

Molecular Weight

( g/mol )
479.6 507.62 547.6

Varies by specific

compound

Solubility in

DMSO
~20 mg/mL ~25 mg/mL[1] Not specified Generally soluble

Solubility in DMF ~30 mg/mL Not specified Not specified Generally soluble

Solubility in

Ethanol
~20 mg/mL Soluble Not specified Generally soluble

Aqueous

Solubility
Sparingly soluble

Poor water

solubility
Not specified

Essentially

insoluble in

water[2]

Storage of

Powder
-20°C -20°C -20°C

-20°C is

recommended

Storage of Stock

Solution

-20°C (up to 3

months)[1]

-20°C (up to 3

months)[1]
Not specified

-20°C is

recommended;

avoid repeated

freeze-thaw

cycles[1]

Experimental Protocol: Preparation of Cytochalasin
O Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Cytochalasin O. It is

crucial to use a high-purity solvent to ensure the stability and activity of the compound.

Materials:

Cytochalasin O (powder form)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Cytochalasin O powder to room

temperature to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of Cytochalasin O powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would

need to weigh approximately 5.48 mg of Cytochalasin O (assuming a molecular weight

similar to Cytochalasin L).

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed Cytochalasin O. For a 10 mM stock solution, if you weighed 5.48

mg, you would add 1 mL of DMSO.

Dissolution: Vortex the solution until the Cytochalasin O is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

Storage: Store the aliquots at -20°C in a light-protected container. When stored properly, the

stock solution should be stable for up to three months.[1]

Note on Working Solutions:

To prepare a working solution, dilute the stock solution in the appropriate cell culture medium or

buffer immediately before use. The final concentration of DMSO in the working solution should

be kept as low as possible (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[3]

Mechanism of Action and Signaling Pathway
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Cytochalasins exert their biological effects primarily by disrupting actin filament dynamics. They

bind to the barbed (fast-growing) end of actin filaments, which prevents the addition of new

actin monomers.[4][5][6] This leads to a net depolymerization of the actin cytoskeleton,

affecting numerous cellular processes that are dependent on actin integrity, such as cell

motility, division, and morphology.[4][5]

Workflow for Preparing Cytochalasin O Stock Solution

Preparation Dissolution Storage Application

Start Weigh Cytochalasin O Powder Add Anhydrous DMSO Vortex to Dissolve Aliquot into Single-Use Tubes Store at -20°C (Protected from Light) Dilute to Working Concentration in Media/Buffer Use in Experiment
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Caption: Experimental workflow for preparing Cytochalasin O stock solution.
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Mechanism of Action of Cytochalasin O
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Caption: Inhibition of actin polymerization by Cytochalasin O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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